Tris(2-ethylhexyl) Phosphate

• CAS No.: 78-42-2
• Product Name: Tris(2-ethylhexyl) Phosphate
• Molecular Formula: C₂₄H₅₁O₄P
• Molecular Weight: 434.6 g/mol
• IUPAC Name: tris(2-ethylhexyl) phosphate
• Standard InChI: InChI=1S/C24H51O4P/c1-7-13-16-22(10-4)19-26-29(25,27-20-23(11-5)17-14-8-2)28-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3
• Standard InChIKey: GTVWRXDRKAHEAD-UHFFFAOYSA-N
• SMILES: CCCCC(CC)COP(=O)(OCC(CC)CCCC)OCC(CC)CCCC
• Canonical SMILES: CCCCC(CC)COP(=O)(OCC(CC)CCCC)OCC(CC)CCCC
• Boiling Point: 374 to 451 °F at 760 mm Hg (decomposes) (NTP, 1992); at 0.7kPa: 220 °C
• Density: 0.9262 at 68 °F (NTP, 1992); Relative density (water = 1): 0.93
• Flash Point: 305 °F (NTP, 1992); 170 °C
• Melting Point: -94 °F (NTP, 1992); -74.0 °C; -74 °C
• Physical Description: Tris(2-ethylhexyl)phosphate is a clear colorless to pale yellow liquid with a slight sharp odor. (NTP, 1992); Liquid; COLOURLESS VISCOUS LIQUID.
• Description: Tris(2-ethylhexyl)phosphate is a clear colorless to pale yellow liquid with a slight sharp odor. (NTP, 1992)
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); Solubility in water at 20 °C: none
• Synonyms: Disflamoll TOF; Durad TOP; Flexol TOF; NSC 407921; Reomol TOF; TEHP; TOF; TOP; Tri(2-ethylhexyl) Phosphate; Trioctyl Phosphate; Tris(2-ethylhexyl) Phosphate
• Vapor Density: 14.95 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 15
• Vapor Pressure: 1.9 mm Hg at 392 °F (NTP, 1992); 8.25e-08 mmHg; Vapor pressure, Pa at 20 °C:
• PubChem Compound: 6537
• Last Modified: Nov 11 2021